1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-phenyl-

• CAS No.: 887115-54-0
• Molecular Formula: C12H8BrN3
• Molecular Weight: 274.12 g/mol
• IUPAC Name: 5-bromo-1-phenylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C12H8BrN3/c13-10-6-9-7-15-16(12(9)14-8-10)11-4-2-1-3-5-11/h1-8H
• InChI Key: MOKRFXBAZIHBST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=NC=C(C=C3C=N2)Br

Description

1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-phenyl- is a useful research compound. Its molecular formula is C12H8BrN3 and its molecular weight is 274.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Pyrazolo[3,4-b]pyridine, 5-bromo-1-phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Dissolve 1-phenyl-5-aminopyrazole (Tokyo Kasei Kogyo Co. LTD; 1.5 g, 9.4 mmol) and 2-bromomalonaldehyde (Aldrich; 1.42 g, 9.4 mmol) in glacial acetic acid (170 mL) and reflux under nitrogen for 5 h. Concentrate under reduced pressure and purify via chromatography (silica gel, dichloromethane) to obtain 740 mg (28%) of the title compound as an off-white solid. TOF MS ES+ exact mass calculated for C12H9N3Br (p+H): m/z=273.9980, Found. 273.9965.